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Compound of Interest

Compound Name: Capmatinib dihydrochloride

Cat. No.: B3026971 Get Quote

Providing essential safety protocols and operational guidance is paramount for the protection of

laboratory personnel. This document outlines the necessary personal protective equipment

(PPE), handling procedures, and disposal plans for Capmatinib dihydrochloride, ensuring a

safe and compliant laboratory environment.

Capmatinib dihydrochloride is a kinase inhibitor used in cancer research and therapy.[1] Due

to conflicting information in available Safety Data Sheets (SDS), a conservative approach to

handling this compound is strongly recommended. While some sources classify it as non-

hazardous, others indicate it may be toxic if swallowed and could potentially damage fertility or

an unborn child.[2] Therefore, it is crucial to treat Capmatinib dihydrochloride as a potent

compound and adhere to stringent safety protocols.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure. The following PPE

is mandatory when handling Capmatinib dihydrochloride in solid or solution form:

Gloves: Two pairs of chemotherapy-rated nitrile gloves should be worn at all times. Change

gloves immediately if they become contaminated.

Eye Protection: ANSI-rated safety glasses with side shields or chemical splash goggles are

required. A face shield should be worn in addition to goggles when there is a risk of

splashes.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3026971?utm_src=pdf-interest
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://go.drugbank.com/salts/DBSALT002950
https://cdn.caymanchem.com/cdn/msds/20056m.pdf
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/product/b3026971?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026971?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lab Coat: A disposable, solid-front gown with tight-fitting cuffs is necessary to protect from

splashes and contamination of personal clothing.

Respiratory Protection: When handling the powdered form of the compound outside of a

certified containment enclosure, a NIOSH-approved N95 or higher-level respirator is required

to prevent inhalation.

Operational Plan for Safe Handling
A step-by-step approach to handling Capmatinib dihydrochloride minimizes the risk of

exposure and ensures the integrity of the research.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

The container should be wiped down with a suitable deactivating agent before being brought

into the laboratory.

Store Capmatinib dihydrochloride in a clearly labeled, sealed container in a designated,

well-ventilated, and access-restricted area.

2. Weighing the Compound:

All weighing of powdered Capmatinib dihydrochloride must be performed in a certified

chemical fume hood, a ventilated balance enclosure, or a glove box to minimize the risk of

aerosolization.[3][4][5]

Use dedicated, disposable weighing boats and spatulas.

Ensure the balance is placed on an anti-vibration table to prevent spills.

After weighing, carefully seal the primary container and decontaminate the exterior and the

weighing area.

3. Dissolving and Administering:
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The dissolution of Capmatinib dihydrochloride should be carried out in a chemical fume

hood.

Add the solvent to the weighed compound slowly to avoid splashing.

If administering to cell cultures, use a certified biological safety cabinet.

For in-vivo studies, appropriate animal handling restraints and techniques should be used to

prevent aerosol generation and bites or scratches that could lead to exposure.

4. Spill Management:

In the event of a spill, evacuate the immediate area and restrict access.

For small spills of powder, gently cover with damp absorbent material to avoid raising dust.

For liquid spills, absorb with appropriate spill pads.

All spill cleanup materials must be disposed of as hazardous waste.[6]

The spill area should be decontaminated with a suitable cleaning agent, followed by a rinse

with water.[7]

Disposal Plan
Proper disposal of all waste generated during the handling of Capmatinib dihydrochloride is

critical to prevent environmental contamination and accidental exposure.

Solid Waste: All contaminated solid waste, including gloves, gowns, weighing boats, and spill

cleanup materials, must be placed in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions of Capmatinib dihydrochloride and contaminated solvents

should be collected in a designated, sealed hazardous liquid waste container.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

puncture-resistant sharps container designated for hazardous waste.
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All hazardous waste must be disposed of through the institution's environmental health and

safety office, following all local, state, and federal regulations.

Hazard Data Summary
Hazard Classification

Source 1 (Cayman
Chemical)

Source 2 (Other Suppliers)

Acute Oral Toxicity Toxic if swallowed[2] Not classified as hazardous

Reproductive Toxicity
May damage fertility or the

unborn child[2]
Not classified as hazardous

This table highlights the conflicting hazard information, underscoring the necessity of a

conservative safety approach.
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Caption: Workflow for the safe handling of Capmatinib dihydrochloride.
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By implementing these comprehensive safety and logistical measures, research institutions can

build a foundation of trust and ensure the well-being of their scientists and professionals

working with potent compounds like Capmatinib dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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